Cas no 476373-84-9 (1-ethylsulfonylpiperidin-4-one)

• Product Name: 1-ethylsulfonylpiperidin-4-one
• CAS No: 476373-84-9
• MF: C₇H₁₃NO₃S
• MW: 191.248020887375
• MDL: MFCD09934055
• CID: 3993714
• PubChem ID: 18400215
• Update Time: 2025-11-02

1-ethylsulfonylpiperidin-4-one Chemical and Physical Properties

Names and Identifiers

• 4-Piperidinone, 1-(ethylsulfonyl)-
• 1-(ETHANESULFONYL)PIPERIDIN-4-ONE
• 1-ethylsulfonylpiperidin-4-one
• SY090297
• MFCD09934055
• 476373-84-9
• EN300-178322
• AB91274
• 1-(Ethylsulfonyl)piperidin-4-one
• AS-53928
• CS-0052946
• AKOS000173700
• P17301
• SCHEMBL3310954
• BUA37384

• MDL： MFCD09934055
• Inchi： 1S/C7H13NO3S/c1-2-12(10,11)8-5-3-7(9)4-6-8/h2-6H2,1H3
• InChI Key： SRCGRZUZEHMMRG-UHFFFAOYSA-N
• SMILES： S(CC)(N1CCC(CC1)=O)(=O)=O

Computed Properties

• Exact Mass: 191.06161445g/mol
• Monoisotopic Mass: 191.06161445g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 62.8Ų

Additional information on 1-ethylsulfonylpiperidin-4-one

Comprehensive Guide to 1-Ethylsulfonylpiperidin-4-one (CAS No. 476373-84-9): Properties, Applications, and Market Insights

1-Ethylsulfonylpiperidin-4-one (CAS No. 476373-84-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This sulfonyl-containing piperidine derivative is known for its unique structural features, making it a valuable intermediate in synthetic chemistry. Researchers and industry professionals often search for terms like "1-ethylsulfonylpiperidin-4-one synthesis", "CAS 476373-84-9 applications", and "piperidin-4-one derivatives", reflecting its growing relevance in modern chemistry.

The molecular structure of 1-ethylsulfonylpiperidin-4-one combines a piperidin-4-one core with an ethylsulfonyl functional group, which contributes to its reactivity and potential applications. Recent trends in drug discovery have highlighted the importance of sulfonamide-based compounds, placing this chemical in the spotlight for medicinal chemistry projects. Questions like "How to purify 1-ethylsulfonylpiperidin-4-one?" and "Stability of piperidin-4-one derivatives" are commonly asked in academic forums, indicating practical concerns among users.

In pharmaceutical applications, 1-ethylsulfonylpiperidin-4-one serves as a key building block for various bioactive molecules. Its sulfonyl group enhances binding affinity to biological targets, making it particularly interesting for researchers developing enzyme inhibitors and receptor modulators. The compound's CAS number 476373-84-9 is frequently referenced in patent literature, especially in areas related to central nervous system (CNS) drug development and anti-inflammatory agents.

The synthetic versatility of 1-ethylsulfonylpiperidin-4-one allows for numerous chemical modifications. Organic chemists often explore its reactivity at the carbonyl position and the sulfonyl group's participation in various transformations. Recent publications have focused on its use in multi-component reactions and as a precursor for heterocyclic compound synthesis, addressing common search queries like "piperidin-4-one derivatives in drug discovery" and "sulfonyl group reactivity in medicinal chemistry".

From a commercial perspective, the demand for 1-ethylsulfonylpiperidin-4-one (CAS 476373-84-9) has been steadily increasing. Suppliers and manufacturers often highlight its high purity grades and custom synthesis options to meet diverse research needs. The compound's market growth aligns with the broader expansion of pharmaceutical intermediates and fine chemicals sectors, with particular interest from companies specializing in contract research organizations (CROs) and drug development services.

Quality control aspects of 1-ethylsulfonylpiperidin-4-one are crucial for its applications. Analytical methods such as HPLC, NMR, and mass spectrometry are commonly employed to verify its purity and structural integrity. Researchers frequently search for "characterization of piperidin-4-one derivatives" and "spectral data for CAS 476373-84-9", emphasizing the need for reliable analytical information in their work.

Environmental and handling considerations for 1-ethylsulfonylpiperidin-4-one follow standard laboratory safety protocols. While not classified as hazardous under normal conditions, proper personal protective equipment (PPE) and ventilation systems are recommended when handling this compound. These safety aspects address common queries like "piperidin-4-one derivative safety data" and "handling sulfonyl compounds in the lab" that frequently appear in safety forums.

The future outlook for 1-ethylsulfonylpiperidin-4-one appears promising, with potential applications expanding beyond its current uses. Emerging research areas such as covalent inhibitor design and targeted protein degradation may create new opportunities for this versatile intermediate. The compound's CAS 476373-84-9 continues to appear in cutting-edge research publications, maintaining its relevance in the evolving landscape of medicinal chemistry and drug discovery.